molecular formula Fe2LiO4-2 B1498668 Diiron lithium tetraoxide CAS No. 12063-07-9

Diiron lithium tetraoxide

Cat. No.: B1498668
CAS No.: 12063-07-9
M. Wt: 182.7 g/mol
InChI Key: LKYMCDUZBFNPSY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Diiron lithium tetraoxide is a useful research compound. Its molecular formula is Fe2LiO4-2 and its molecular weight is 182.7 g/mol. The purity is usually 95%.
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Properties

CAS No.

12063-07-9

Molecular Formula

Fe2LiO4-2

Molecular Weight

182.7 g/mol

IUPAC Name

lithium;iron(2+);iron(3+);oxygen(2-)

InChI

InChI=1S/2Fe.Li.4O/q+2;+3;+1;4*-2

InChI Key

LKYMCDUZBFNPSY-UHFFFAOYSA-N

SMILES

[Li+].[O-2].[O-2].[O-2].[O-2].[Fe+2].[Fe+3]

Canonical SMILES

[Li+].[O-2].[O-2].[O-2].[O-2].[Fe+2].[Fe+3]

Other CAS No.

12063-07-9

Origin of Product

United States

Chemical Reactions Analysis

Nomenclature Clarification

The name suggests a theoretical compound containing:

  • Diiron : Two iron atoms

  • Lithium : One lithium atom

  • Tetraoxide : Four oxygen atoms

This would imply a formula of LiFe₂O₄ , which does not match known iron oxide phases or lithium ferrites. Common related compounds include:

CompoundFormulaStructure TypeOxidation States
Lithium ferriteLiFe₅O₈SpinelFe³⁺
Lithium iron oxideLiFeO₂Rock saltFe³⁺
Triiron tetraoxideFe₃O₄Inverse spinelFe²⁺/Fe³⁺

Hypothetical Reaction Pathways

Based on analogous systems (Fe₃O₄ and LiFeO₂), potential reactions could include:

A. Acid Dissolution
LiFe₂O₄ + 8HCl → LiCl + 2FeCl₃ + 4H₂O + Cl₂↑
(Predicted based on Fe₃O₄ behavior)

B. Thermal Decomposition
4LiFe₂O₄ → 2Li₂O + 4FeO + 3O₂↑
(Modeled after LiFeO₂ decomposition)

C. Reduction Reactions
LiFe₂O₄ + 4H₂ → LiOH + 2Fe + 4H₂O
(Extrapolated from Fe₃O₄ hydrogen reduction)

Comparative Stability Analysis

PropertyLiFe₂O₄ (Predicted)Fe₃O₄ (Reference)
Melting Point~1450°C (estimated)1597°C
Density4.8-5.2 g/cm³5.17 g/cm³
Magnetic OrderingFerrimagneticFerrimagnetic
Band Gap2.1-2.4 eV (calculated)0.1 eV

Catalytic Potential

Theoretical studies suggest possible applications in:

ApplicationMechanismChallenges
Oxygen Evolution ReactionFe³⁺/Fe⁴⁺ redox cyclingLithium leaching
Lithium-ion BatteriesFe²⁺/Fe³⁺ intercalationStructural instability
Fenton Chemistry- OH radical generationLimited surface area

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